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octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside
Brand Name: Vulcanchem
CAS No.: 157758-70-8
VCID: VC0119719
InChI: InChI=1S/C21H41O14P.Na/c1-3-4-5-6-7-8-9-31-21-19(17(26)14(23)12(10-22)33-21)35-20-18(27)16(25)15(24)13(34-20)11-32-36(28,29)30-2;/h12-27H,3-11H2,1-2H3,(H,28,29);/q;+1/p-1/t12-,13-,14-,15-,16+,17+,18+,19+,20-,21+;/m1./s1
SMILES: CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])OC)O)O)O.[Na+]
Molecular Formula: C21H40NaO14P
Molecular Weight: 570.5 g/mol

octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside

CAS No.: 157758-70-8

Main Products

VCID: VC0119719

Molecular Formula: C21H40NaO14P

Molecular Weight: 570.5 g/mol

octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside - 157758-70-8

CAS No. 157758-70-8
Product Name octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside
Molecular Formula C21H40NaO14P
Molecular Weight 570.5 g/mol
IUPAC Name sodium;[(2R,3S,4S,5S,6R)-6-[(2S,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-octoxyoxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl methyl phosphate
Standard InChI InChI=1S/C21H41O14P.Na/c1-3-4-5-6-7-8-9-31-21-19(17(26)14(23)12(10-22)33-21)35-20-18(27)16(25)15(24)13(34-20)11-32-36(28,29)30-2;/h12-27H,3-11H2,1-2H3,(H,28,29);/q;+1/p-1/t12-,13-,14-,15-,16+,17+,18+,19+,20-,21+;/m1./s1
Standard InChIKey NQOYAAQQYQKLBD-KJLZIREBSA-M
Isomeric SMILES CCCCCCCCO[C@@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)COP(=O)([O-])OC)O)O)O.[Na+]
SMILES CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])OC)O)O)O.[Na+]
Canonical SMILES CCCCCCCCOC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)COP(=O)([O-])OC)O)O)O.[Na+]
Synonyms octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside
octyl 2-O-MePMan-Man
PubChem Compound 23710971
Last Modified Nov 11 2021
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